methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate

• IUPAC Name: methyl 4-[[2-(3-formylindol-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C19H16N2O4/c1-25-19(24)13-6-8-15(9-7-13)20-18(23)11-21-10-14(12-22)16-4-2-3-5-17(16)21/h2-10,12H,11H2,1H3,(H,20,23)
• InChI Key: GILNVEPEGSAABI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)C=O
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

“Methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate” is a compound that contains an indole moiety. Indoles are significant heterocyclic systems in natural products and drugs. They play a crucial role in cell biology and have various biologically vital properties.

Scientific Research Applications

Photopolymerization Applications

Methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate and related compounds have been explored for their potential in photopolymerization processes. Alkoxyamines bearing chromophore groups, similar in structure to methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate, have been proposed as photoiniferters. These compounds can decompose under UV irradiation to generate corresponding radicals, facilitating polymerization. The efficiency of such compounds as conventional photoinitiators was found to be comparable to well-known photoinitiators like 2,2′-dimethoxyphenyl acetophenone, highlighting their potential in the field of material science and polymer chemistry (Guillaneuf et al., 2010).

Synthesis of Heterocyclic Systems

Methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate and its derivatives serve as crucial intermediates in the synthesis of complex heterocyclic systems. Such compounds have been utilized in the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, among other heterocycles, demonstrating their importance in medicinal chemistry and drug design (Selič et al., 1997).

Development of Indole Derivatives

Methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate-related compounds have been used in the development of various indole derivatives, which are of significant interest in pharmaceutical research. For instance, the synthesis of 4-[N-Acetyl-N-methyl]aminomethylindole from related precursors highlights the compound's role in expanding the library of indole-based compounds with potential biological activities (SomeiMasanori et al., 1980).